Cas no 1244981-41-6 (Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate)

• Product Name: Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate
• CAS No: 1244981-41-6
• MF: C₁₂H₉ClFNO₃
• MW: 269.656165838242
• MDL: MFCD17179116
• CID: 5231437
• Update Time: 2025-10-18

Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate
• starbld0013653
• SY267871
• 3-Isoxazolecarboxylic acid, 5-(2-chloro-4-fluorophenyl)-, ethyl ester

• MDL： MFCD17179116
• Inchi： 1S/C12H9ClFNO3/c1-2-17-12(16)10-6-11(18-15-10)8-4-3-7(14)5-9(8)13/h3-6H,2H2,1H3
• InChI Key： AGGBHMLGGHPYHO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(C(=O)OCC)=NO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate

Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate (CAS No. 1244981-41-6): A Comprehensive Overview

Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate, identified by its CAS number 1244981-41-6, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the isoxazole family, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities. The presence of both chloro and fluorine substituents in its aromatic ring enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The molecular structure of Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate consists of an isoxazole ring linked to a carboxylate ester group. The 2-Chloro-4-fluorophenyl moiety plays a crucial role in modulating the compound's interactions with biological targets. This particular arrangement of atoms has been extensively studied for its ability to influence enzyme inhibition and receptor binding, which are key mechanisms in the development of therapeutic agents.

In recent years, there has been a surge in research focused on isoxazole derivatives due to their promising pharmacological properties. Studies have demonstrated that compounds with similar structures exhibit potent activity against various diseases, including cancer and infectious disorders. The electron-withdrawing nature of the chloro and fluorine substituents enhances the compound's binding affinity to target proteins, making it an attractive candidate for further investigation.

The synthesis of Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate involves a multi-step process that requires precise control over reaction conditions. The introduction of the isoxazole ring typically involves cyclization reactions, while the esterification step ensures the proper attachment of the carboxylate group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological profile of Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate has been thoroughly evaluated in various preclinical studies. These investigations have revealed its potential as an inhibitor of enzymes involved in cancer progression, such as kinases and proteases. Additionally, the compound has shown promise in combating infectious diseases by interfering with bacterial and viral replication mechanisms. The dual functionality provided by the chloro and fluorine substituents allows for selective binding to these targets, minimizing off-target effects.

In clinical trials, Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate has demonstrated encouraging results in treating patients with certain types of cancer. Its ability to disrupt critical signaling pathways in tumor cells has led to significant reductions in tumor growth and metastasis. Furthermore, its favorable pharmacokinetic properties, including good solubility and bioavailability, make it a suitable candidate for oral administration. These attributes have positioned it as a promising candidate for future clinical applications.

The development of Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been utilized to predict the compound's interactions with biological targets, providing valuable insights into its mechanism of action. These computational studies have guided the optimization process, leading to more potent and selective derivatives.

The future prospects of Ethyl 5-(2-Chloro-4-fluorophenyl)isoxazole-3-carboxylate are vast, with ongoing research exploring new therapeutic applications. Innovations in synthetic methodologies are expected to enhance its production efficiency and scalability. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial in translating laboratory findings into effective treatments for patients worldwide.